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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenazaquin is a broad-spectrum acaricide and insecticide belonging to the quinazoline class

of chemicals.[1][2] It is utilized in agricultural settings to control a variety of mite and insect

pests on crops such as fruits, nuts, and ornamental plants.[2][3][4] The mode of action for

fenazaquin is the disruption of mitochondrial respiration through the inhibition of the Complex I

electron transport chain (METI).[1][5] While effective against target pests, it is imperative to

understand its potential impacts on non-target organisms to ensure its environmentally

responsible use. This technical guide provides a comprehensive overview of the known effects

of fenazaquin on a range of non-target organisms, presents quantitative toxicity data, and

outlines generalized experimental protocols for ecotoxicological assessment.

Mechanism of Action

Fenazaquin's primary mode of action is the inhibition of the mitochondrial electron transport

chain at Complex I (NADH:ubiquinone oxidoreductase).[1][5] This disruption halts the

production of ATP, leading to cellular energy depletion and ultimately, mortality in susceptible

organisms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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